Cas no 1806617-17-3 (2-(2-Carboxyethyl)-3-ethylmandelic acid)

• Product Name: 2-(2-Carboxyethyl)-3-ethylmandelic acid
• CAS No: 1806617-17-3
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4941073
• Update Time: 2025-05-23

2-(2-Carboxyethyl)-3-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-3-ethylmandelic acid

• Inchi： 1S/C13H16O5/c1-2-8-4-3-5-10(12(16)13(17)18)9(8)6-7-11(14)15/h3-5,12,16H,2,6-7H2,1H3,(H,14,15)(H,17,18)
• InChI Key： ZHDRNLJLTBQUEH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=CC(CC)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8

Additional information on 2-(2-Carboxyethyl)-3-ethylmandelic acid

Recent Advances in the Study of 2-(2-Carboxyethyl)-3-ethylmandelic acid (CAS: 1806617-17-3): A Comprehensive Research Brief

In recent years, the compound 2-(2-Carboxyethyl)-3-ethylmandelic acid (CAS: 1806617-17-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(2-Carboxyethyl)-3-ethylmandelic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to achieve more efficient production. These advancements are critical for scaling up production for preclinical and clinical studies, ensuring that the compound can be produced in sufficient quantities for further research.

From a biological perspective, 2-(2-Carboxyethyl)-3-ethylmandelic acid has demonstrated notable activity in modulating specific metabolic pathways. Recent in vitro and in vivo studies have highlighted its role as a potential inhibitor of key enzymes involved in inflammatory processes. These findings suggest that the compound could be developed into a novel anti-inflammatory agent, offering a new therapeutic avenue for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 2-(2-Carboxyethyl)-3-ethylmandelic acid exhibits favorable bioavailability and a relatively long half-life, which are desirable properties for drug development. However, further optimization may be required to enhance its stability and reduce potential off-target effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Early-stage studies have shown that 2-(2-Carboxyethyl)-3-ethylmandelic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. These findings are preliminary but suggest that the compound could be a candidate for further investigation as an anticancer agent.

Despite these promising results, challenges remain in the development of 2-(2-Carboxyethyl)-3-ethylmandelic acid as a therapeutic agent. Issues such as solubility, formulation stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(2-Carboxyethyl)-3-ethylmandelic acid (CAS: 1806617-17-3) represents a promising candidate for further research in chemical biology and pharmaceutical development. Its unique structural and functional properties offer multiple therapeutic opportunities, particularly in inflammation and oncology. Continued investigation and optimization will be crucial to fully realize its potential and translate these findings into clinical applications.